Cas no 1805654-95-8 (Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1805654-95-8
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4792017
• Update Time: 2025-11-06

Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-19-11(18)4-7-2-8(5-13)9(6-17)3-10(7)20-12(14,15)16/h2-3H,4-5H2,1H3
• InChI Key： FCJMHWCGYUPRNX-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=C(C=1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805654-95-8)

Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805654-95-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthetic pathways for Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate, with particular emphasis on optimizing yield and purity. Researchers have reported successful synthesis using multi-step reactions involving halogenation, cyanation, and esterification. The compound's structural features, including the chloromethyl and trifluoromethoxy groups, are believed to contribute to its reactivity and potential as an intermediate in the synthesis of more complex bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further studies are required to elucidate its mechanism of action and to assess its efficacy and safety in vivo.

Another area of interest is the compound's role in the synthesis of novel agrochemicals. The presence of the trifluoromethoxy group, known for its ability to enhance the biological activity of pesticides, has led researchers to explore its use in developing new crop protection agents. Early-stage testing has shown promising results, with the compound demonstrating activity against a range of agricultural pests.

Despite these promising findings, challenges remain in the practical application of Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate. Issues such as scalability of synthesis, stability under various conditions, and potential toxicity need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and the development of more efficient synthetic routes.

In conclusion, Methyl 5-chloromethyl-4-cyano-2-(trifluoromethoxy)phenylacetate represents a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural features and preliminary biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, expanding its biological profiling, and exploring its potential applications in drug and agrochemical development.